Cas no 29206-06-2 (2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid)

• Product Name: 2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid
• CAS No: 29206-06-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2085055
• PubChem ID: 22640868
• Update Time: 2025-06-08

2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid
• 2,2-dimethyl-3-(4-methoxyphenyl)propionic acid
• 3-(4-methoxyphenyl)-2,2-dimethylpropanoic acid
• 3-(4-Methoxyphenyl)-2,2-dimethylpropionic acid
• 3-(4-methoxyphenyl)-2,2-dimethylpropanoicacid
• 2,2-Dimethyl-3-(4-methoxyphenyl)propanoicAcid
• EN300-1851987
• NYDAEBWSGUNHIF-UHFFFAOYSA-N
• F79148
• 4-Methoxy-alpha,alpha-dimethylbenzenepropanoic acid
• 29206-06-2
• DA-25152
• 4-Methoxy-a,a-dimethylbenzenepropanoic acid
• SCHEMBL3801397
• AKOS017556317
• KS-7830

• MDL： MFCD16307200
• Inchi： 1S/C12H16O3/c1-12(2,11(13)14)8-9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： NYDAEBWSGUNHIF-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid

Introduction to 2,2-Dimethyl-3-(4-methoxyphenyl)propanoic Acid (CAS No. 29206-06-2) and Its Recent Applications in Chemical Biology

2,2-Dimethyl-3-(4-methoxyphenyl)propanoic acid, identified by its CAS number 29206-06-2, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery, material science, and biochemical studies. The presence of a dimethyl group and a 4-methoxyphenyl moiety contributes to its distinct chemical properties, making it a valuable candidate for various synthetic and analytical applications.

The structural composition of 2,2-dimethyl-3-(4-methoxyphenyl)propanoic acid includes a branched aliphatic chain with an aromatic ring substituent. This configuration imparts both lipophilicity and electronic characteristics that are highly relevant in the design of bioactive molecules. The 4-methoxyphenyl group, in particular, introduces a hydroxyl group at the para position relative to the methoxy substituent, which can influence the molecule's solubility, reactivity, and interactions with biological targets.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the exploration of such compounds for their pharmacological potential. Studies have demonstrated that derivatives of this class exhibit promising activities in modulating enzyme kinetics and receptor binding. For instance, modifications to the side chains or aromatic rings can lead to enhanced binding affinity or altered metabolic stability, key factors in drug development.

One of the most intriguing aspects of 2,2-dimethyl-3-(4-methoxyphenyl)propanoic acid is its utility as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of steric hindrance provided by the dimethyl groups and electronic effects from the aromatic ring allows for precise tuning of molecular interactions.

Recent publications highlight the compound's role in developing protease inhibitors. Proteases play a pivotal role in various biological pathways, and their inhibition is often a therapeutic strategy. The 4-methoxyphenyl moiety can serve as a hinge-binding region, facilitating strong interactions with active sites of target proteases. This has led to the exploration of this compound as a lead structure for further derivatization.

The synthesis of 2,2-dimethyl-3-(4-methoxyphenyl)propanoic acid has been optimized through various methodologies, including solid-phase synthesis and catalytic reactions. These approaches ensure high yields and purity, which are essential for subsequent biological evaluations. The compound's stability under different conditions has also been studied, revealing its suitability for long-term storage and transport without significant degradation.

From a material science perspective, this compound has shown potential in developing functional polymers. Its aromatic structure can enhance thermal stability and mechanical strength when incorporated into polymer matrices. Additionally, the presence of polar functional groups allows for interactions with other polymer chains, leading to tailored material properties.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for 29206-06-2. Techniques such as biocatalysis and solvent-free reactions are being investigated to minimize environmental impact while maintaining high efficiency. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

Future directions in research may focus on expanding the chemical space around this core structure through combinatorial chemistry or library synthesis. By systematically varying substituents on the aromatic ring or aliphatic chain, researchers can uncover novel analogs with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion,2,2-dimethyl-3-(4-methoxyphenyl)propanoic acid (CAS No. 29206-06-2) represents a versatile compound with broad applications across chemical biology and material science. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at modulating key biological pathways. As research continues to evolve，this molecule is likely to play an increasingly important role in developing next-generation therapeutics and advanced materials.